1,3-Cyclopentanedisulfonyl difluoride

• CAS No.: 35944-73-1
• Molecular Formula: C5H8F2O4S2
• Molecular Weight: 234.2 g/mol
• IUPAC Name: cyclopentane-1,3-disulfonyl fluoride
• InChI: InChI=1S/C5H8F2O4S2/c6-12(8,9)4-1-2-5(3-4)13(7,10)11/h4-5H,1-3H2
• InChI Key: AEBJPMMMKMMACK-UHFFFAOYSA-N
• SMILES: C1CC(CC1S(=O)(=O)F)S(=O)(=O)F

Description

1,3-Cyclopentanedisulfonyl difluoride (CAS: 35944-73-1) is a fluorinated sulfonyl compound characterized by a cyclopentane backbone with two sulfonyl difluoride (-SO₂F) groups at the 1 and 3 positions . This structure confers unique steric and electronic properties due to the non-aromatic cyclopentane ring, which introduces slight ring strain compared to planar aromatic systems. Sulfonyl difluorides are widely used as intermediates in organic synthesis, crosslinking agents, and electrochemical applications due to their reactivity and stability under various conditions.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds are structurally or functionally related to 1,3-cyclopentanedisulfonyl difluoride:

1,3-Benzenedisulfonyl Difluoride (1,3-BDF)

• Structure : Aromatic benzene ring with -SO₂F groups at the 1 and 3 positions.
• Key Differences :
  • The aromatic benzene ring in 1,3-BDF allows for conjugation, stabilizing the molecule electronically, whereas the cyclopentane ring in 1,3-cyclopentanedisulfonyl difluoride lacks aromaticity, leading to distinct steric and electronic effects .
  • Electrochemical Behavior : 1,3-BDF exhibits two reduction steps with significant differences in transfer coefficients (α₁ = 0.32, α₂ = 0.48) during electroreduction on a glassy carbon electrode (GCE). This α variability suggests complex kinetic behavior influenced by the sulfonyl groups’ positions . Comparable data for the cyclopentane analog is lacking but hypothesized to differ due to steric constraints.
• Applications : Used in electrochemical studies and as a precursor for sulfonic acid derivatives.

1,1,2,2,3,3-Hexafluoro-1,3-propanedisulfonyl Difluoride

• Structure : Linear propane backbone with six fluorine atoms and two sulfonyl difluoride groups.
• Key Differences: The fully fluorinated propane backbone enhances thermal and chemical stability compared to non-fluorinated analogs. Reactivity: The electron-withdrawing nature of fluorine atoms may alter sulfonyl group reactivity, making this compound more suitable for high-performance materials.
• Applications : Likely used in specialized fluoropolymer production or as a flame retardant.

Methylphosphonic Difluoride

• Structure : Phosphorus-centered compound with methyl and difluoride groups.
• Key Differences: While both compounds contain difluoride moieties, methylphosphonic difluoride features a phosphorus atom instead of sulfur, leading to distinct reactivity (e.g., hydrolysis resistance and coordination chemistry) . Applications: Primarily used in chemical warfare agents and organophosphorus synthesis, contrasting with the sulfonyl-based applications of 1,3-cyclopentanedisulfonyl difluoride.

Data Table: Structural and Functional Comparison

Compound	CAS Number	Molecular Formula	Backbone	Key Properties	Applications
1,3-Cyclopentanedisulfonyl difluoride	35944-73-1	C₅H₆F₂O₄S₂	Cyclopentane	Non-aromatic ring strain; moderate steric hindrance	Organic synthesis, crosslinking
1,3-Benzenedisulfonyl difluoride	Not reported	C₆H₄F₂O₄S₂	Benzene	Aromatic conjugation; α variability in electroreduction (α₁=0.32, α₂=0.48)	Electrochemistry, sulfonic acid prep
1,1,2,2,3,3-Hexafluoro-1,3-propanedisulfonyl difluoride	Not reported	C₃F₆O₄S₂	Propane	High thermal/chemical stability due to fluorination	Fluoropolymers, flame retardants
Methylphosphonic difluoride	677-42-9	CH₃F₂OP	Phosphorus	Hydrolysis-resistant; strong electrophilicity	Organophosphorus synthesis

Research Findings and Gaps

• Electrochemical Insights : The α variability observed in 1,3-BDF highlights the need for similar studies on 1,3-cyclopentanedisulfonyl difluoride to assess its electron-transfer kinetics .
• Synthetic Applications : The cyclopentane derivative’s rigid structure may favor stereoselective reactions, but empirical data on its synthetic utility remain sparse.